1-{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinol

• IUPAC Name: 1-[[3-[(2-chlorophenyl)methyl]-1,2,4-oxadiazol-5-yl]methyl]piperidin-3-ol
• InChI: InChI=1S/C15H18ClN3O2/c16-13-6-2-1-4-11(13)8-14-17-15(21-18-14)10-19-7-3-5-12(20)9-19/h1-2,4,6,12,20H,3,5,7-10H2
• InChI Key: IRPICWLFKBEIOA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC(=NO2)CC3=CC=CC=C3Cl)O
• Molecular Formula: C15H18ClN3O2
• Molecular Weight: 307.77 g/mol

Description

Synthesis Analysis

The synthesis of oxadiazole derivatives, including compounds similar to "1-{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinol," involves several steps, including the reaction of chloromethylated oxadiazoles with piperidine or similar amines. For example, the synthesis of 3-[5-(Morpholinomethyl/Piperidinomethyl/Pyrrolidinemethyl) -1,2,4-oxadiazol-3-yl]-4H-chromones demonstrates the versatility of oxadiazoles in reacting with various amines to produce structurally diverse compounds (Rao et al., 2014).

Molecular Structure Analysis

The molecular structure of oxadiazole derivatives is characterized by X-ray diffraction and density functional theory (DFT) calculations. For instance, the compound "5-(3,4-dichlorophenyl)-3-{[4-(2-pyridyl)piperazine-1-yl]methyl}-1,3,4-oxadiazole-2(3H)-one" has been analyzed through single-crystal X-ray diffraction and DFT, revealing detailed insights into its structural properties and the nature of its intermolecular interactions (Şahin et al., 2012).

Chemical Reactions and Properties

Oxadiazole derivatives engage in various chemical reactions, reflecting their reactivity and functional versatility. The Boulton–Katritzky rearrangement is one notable reaction, where 5-aryl-3-[2-(piperidin-1-yl)ethyl]-1,2,4-oxadiazoles undergo rearrangement under specific conditions, demonstrating the chemical reactivity of these compounds and their potential for generating new structures (Kayukova et al., 2018).

Physical Properties Analysis

The physical properties of oxadiazole derivatives, including "1-{[3-(2-chlorobenzyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinol," are characterized by their crystalline structures and stability. The synthesis and analysis of related compounds reveal insights into their stability, crystallization behavior, and the influence of substituents on their physical properties.

Chemical Properties Analysis

The chemical properties of oxadiazole and piperidine derivatives are influenced by their functional groups and structural features. These compounds exhibit a range of biological activities, including antimicrobial and anticancer properties, underscoring the importance of their chemical properties in medicinal chemistry. For example, certain oxadiazole derivatives have been synthesized and evaluated as potential anticancer agents, demonstrating the significance of their chemical properties in therapeutic applications (Rehman et al., 2018).